Cas no 1351609-70-5 (3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate)

• Product Name: 3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate
• CAS No: 1351609-70-5
• MF: C₂₅H₃₀N₂O₄
• MW: 422.516706943512
• CID: 6104107
• PubChem ID: 71794292
• Update Time: 2025-10-24

3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate
• DOMUMOUTKBGOCT-UHFFFAOYSA-N
• [3-[(4-phenyloxane-4-carbonyl)amino]cyclohexyl] N-phenylcarbamate
• VU0541334-1
• 1351609-70-5
• F6250-0196
• 3-(4-phenyltetrahydro-2H-pyran-4-carboxamido)cyclohexyl phenylcarbamate
• AKOS024544747

• Inchi： 1S/C25H30N2O4/c28-23(25(14-16-30-17-15-25)19-8-3-1-4-9-19)26-21-12-7-13-22(18-21)31-24(29)27-20-10-5-2-6-11-20/h1-6,8-11,21-22H,7,12-18H2,(H,26,28)(H,27,29)
• InChI Key： DOMUMOUTKBGOCT-UHFFFAOYSA-N
• SMILES： C(OC1CCCC(NC(C2(C3=CC=CC=C3)CCOCC2)=O)C1)(=O)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 422.22055744g/mol
• Monoisotopic Mass: 422.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.7Ų

Additional information on 3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate

Research Brief on 3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate (CAS: 1351609-70-5): Recent Advances and Applications

In recent years, the compound 3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate (CAS: 1351609-70-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

The compound 3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate belongs to a class of carbamate derivatives, which are known for their diverse biological activities. Recent studies have highlighted its role as a modulator of specific enzymatic pathways, particularly those involved in neurodegenerative diseases and inflammatory responses. The presence of the phenyloxane and cyclohexyl moieties in its structure contributes to its ability to interact with biological targets with high specificity.

One of the key areas of investigation has been the compound's potential as a therapeutic agent for Alzheimer's disease. Preclinical studies have demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme implicated in the progression of Alzheimer's. The compound's unique binding affinity, attributed to its carbamate group, has been a focal point of recent research. Additionally, its pharmacokinetic properties, including bioavailability and metabolic stability, have been evaluated in animal models, showing promising results.

Another significant area of research involves the compound's anti-inflammatory properties. Studies have shown that 3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate can modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade. This has led to investigations into its potential use for treating chronic inflammatory conditions such as rheumatoid arthritis. The compound's ability to selectively target COX-2 while minimizing side effects associated with non-selective COX inhibitors is a notable advantage.

Recent synthetic approaches to 3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate have also been refined, with a focus on improving yield and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient production of this compound, facilitating its use in larger-scale studies. Furthermore, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), providing insights into optimizing its therapeutic efficacy.

In conclusion, 3-(4-phenyloxane-4-amido)cyclohexyl N-phenylcarbamate (CAS: 1351609-70-5) represents a promising candidate for further development in the pharmaceutical industry. Its dual role in targeting neurodegenerative and inflammatory pathways, combined with its favorable pharmacokinetic profile, underscores its potential as a multifunctional therapeutic agent. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in clinical settings.